Cas no 84697-05-2 (Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1))

Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1) structure
84697-05-2 structure
Product name:Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1)
CAS No:84697-05-2
MF:C24H42CLN2O.CL
MW:445.50900
CID:723455
PubChem ID:3020075

Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1)
    • (4-chlorophenyl)methyl-[3-(dodecanoylamino)propyl]-dimethylazanium,chloride
    • (p-chlorobenzyl)dimethyl[3-[(1-oxododecyl)amino]propyl]ammonium chloride
    • (p-Chlorobenzyl)dimethyl(3-((1-oxododecyl)amino)propyl)ammonium chloride
    • EINECS 283-714-7
    • 84697-05-2
    • NS00059337
    • Inchi: InChI=1S/C24H41ClN2O.ClH/c1-4-5-6-7-8-9-10-11-12-14-24(28)26-19-13-20-27(2,3)21-22-15-17-23(25)18-16-22;/h15-18H,4-14,19-21H2,1-3H3;1H
    • InChI Key: VOOJAJLCDLZCHH-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCC(=O)NCCC[N+](C)(C)CC1=CC=C(C=C1)Cl.[Cl-]

Computed Properties

  • Exact Mass: 444.26700
  • Monoisotopic Mass: 444.267419
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 16
  • Complexity: 392
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • PSA: 29.10000
  • LogP: 3.73850

Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1) Related Literature

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